Cas no 1903464-59-4 (N-(3,4-dimethylphenyl)-3-((6-methylpyridin-2-yl)oxy)pyrrolidine-1-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-3-((6-methylpyridin-2-yl)oxy)pyrrolidine-1-carboxamide
• CAS No: 1903464-59-4
• MF: C₁₉H₂₃N₃O₂
• MW: 325.404824495316
• CID: 6585250
• PubChem ID: 92088187
• Update Time: 2025-06-30

N-(3,4-dimethylphenyl)-3-((6-methylpyridin-2-yl)oxy)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-3-((6-methylpyridin-2-yl)oxy)pyrrolidine-1-carboxamide
• N-(3,4-dimethylphenyl)-3-[(6-methylpyridin-2-yl)oxy]pyrrolidine-1-carboxamide
• 1903464-59-4
• F6476-0996
• AKOS025350701
• N-(3,4-dimethylphenyl)-3-(6-methylpyridin-2-yl)oxypyrrolidine-1-carboxamide

• Inchi： 1S/C19H23N3O2/c1-13-7-8-16(11-14(13)2)21-19(23)22-10-9-17(12-22)24-18-6-4-5-15(3)20-18/h4-8,11,17H,9-10,12H2,1-3H3,(H,21,23)
• InChI Key： MZVBWGGYAQYTFR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)N=1)C1CN(C(NC2C=CC(C)=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 325.17902698g/mol
• Monoisotopic Mass: 325.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.5Ų

Additional information on N-(3,4-dimethylphenyl)-3-((6-methylpyridin-2-yl)oxy)pyrrolidine-1-carboxamide

N-(3,4-Dimethylphenyl)-3-((6-Methylpyridin-2-yl)oxy)pyrrolidine-1-carboxamide: A Comprehensive Overview

N-(3,4-Dimethylphenyl)-3-((6-Methylpyridin-2-yl)oxy)pyrrolidine-1-carboxamide, identified by the CAS number 1903464-59-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a carboxamide group and a methoxypyridine moiety. The presence of these functional groups contributes to its diverse reactivity and biological activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for its application in drug development. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency and selectivity of the coupling reactions involved in its synthesis.

Recent studies have highlighted the potential of N-(3,4-Dimethylphenyl)-3-((6-Methylpyridin-2-yl)oxy)pyrrolidine-1-carboxamide as a promising candidate in the field of medicinal chemistry. Its ability to modulate specific biological pathways has been extensively investigated. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, making it a potential lead molecule for anti-cancer drug development.

The structural versatility of this compound also makes it an attractive candidate for material science applications. Its ability to form self-assembled monolayers has been explored for use in nanotechnology and surface modification. Additionally, the compound's electronic properties have been studied for potential applications in organic electronics.

In terms of environmental impact, recent studies have focused on the biodegradation and toxicity profiles of N-(3,4-Dimethylphenyl)-3-((6-Methylpyridin-2-yl)oxy)pyrrolidine-1-carboxamide. These studies are essential for assessing its safety and sustainability in industrial and pharmaceutical settings. Preliminary results indicate that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental fate.

The development of analytical methods for the precise characterization and quantification of this compound has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to establish its purity and structural integrity. These advancements are critical for ensuring the reliability and reproducibility of experimental results.

In conclusion, N-(3,4-Dimethylphenyl)-3-((6-Methylpyridin-2-yl)oxy)pyrrolidine-1-carboxamide represents a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development.